Cas no 75655-52-6 (1,3,4-Oxadiazole, 2-(1,1-dimethylethyl)-5-phenyl-)

• Product Name: 1,3,4-Oxadiazole, 2-(1,1-dimethylethyl)-5-phenyl-
• CAS No: 75655-52-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 2801241
• PubChem ID: 11074452
• Update Time: 2025-04-21

1,3,4-Oxadiazole, 2-(1,1-dimethylethyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID20454268
• 2-tert-Butyl-5-phenyl-1,3,4-oxadiazole
• SCHEMBL3858280
• 1,3,4-Oxadiazole, 2-(1,1-dimethylethyl)-5-phenyl-
• DWSUGUDZPQYIFP-UHFFFAOYSA-N
• 75655-52-6
• DTXCID10405087
• 2-(tert-Butyl)-5-phenyl-1,3,4-oxadiazole

• Inchi： 1S/C12H14N2O/c1-12(2,3)11-14-13-10(15-11)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： DWSUGUDZPQYIFP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C(C)(C)C

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives